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Compound of Interest

Compound Name: 3-Indoxyl caprylate

Cat. No.: B137646 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
3-Indoxyl caprylate is a specialized chromogenic substrate primarily utilized for the detection

of esterase and lipase activity. Its unique molecular structure, comprising an indoxyl core linked

to a caprylate (octanoate) fatty acid chain, allows for the sensitive and specific identification of

enzymes capable of hydrolyzing this ester bond. This guide provides a comprehensive

overview of 3-Indoxyl caprylate, including its chemical properties, mechanism of action,

detailed experimental protocols for quantitative analysis, and its applications in microbiology

and enzyme kinetics. The information presented herein is intended to equip researchers,

scientists, and drug development professionals with the necessary technical knowledge to

effectively employ this substrate in their work.

Core Concepts and Chemical Properties
3-Indoxyl caprylate, also known as 3-Indoxyl octanoate, is a synthetic molecule designed for

enzymatic assays. The fundamental principle behind its use lies in the enzymatic cleavage of

the ester bond linking the indoxyl and caprylate moieties. This hydrolysis reaction, catalyzed by

esterases or lipases, liberates free 3-hydroxyindole (indoxyl). In the presence of an oxidizing

agent, typically atmospheric oxygen, the indoxyl molecules undergo oxidative dimerization to

form a water-insoluble, intensely colored indigo dye. The appearance of this colored precipitate

serves as a visual indicator of enzyme activity.
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Property Value Reference(s)

CAS Number 133950-66-0 [1][2]

Molecular Formula C₁₆H₂₁NO₂ [1]

Molecular Weight 259.34 g/mol [1]

Synonyms
3-Indoxyl octanoate, Y(TM)-

CAPRYLATE, Y-CAPRYLATE
[1][2]

Halogenated derivatives of 3-Indoxyl caprylate, such as 5-Bromo-4-chloro-3-indoxyl
caprylate and 5-Bromo-6-chloro-3-indoxyl caprylate, are also commonly used. These

modifications to the indole ring result in the formation of indigo dyes with different colors (e.g.,

blue or magenta), offering flexibility in assay design and multiplexing.[3][4]

Mechanism of Action and Detection
The enzymatic detection using 3-Indoxyl caprylate is a two-step process. First, the target

enzyme hydrolyzes the substrate, and second, the product of this reaction is visualized through

a color-forming reaction.
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Enzymatic Hydrolysis and Colorimetric Detection of 3-Indoxyl Caprylate

3-Indoxyl Caprylate (Colorless, Soluble)

Esterase / Lipase

 Substrate Binding

3-Hydroxyindole (Indoxyl)
(Colorless, Unstable)

 Hydrolysis

Caprylic Acid

Oxidizing Agent
(e.g., O₂)

 Oxidation & Dimerization

Indigo Dye
(Colored, Insoluble Precipitate)
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Workflow for Bacterial Identification using Chromogenic Media

Clinical or Food Sample

Inoculate onto Chromogenic Agar
(containing 3-Indoxyl caprylate)

Incubate under appropriate
conditions (e.g., 37°C, 24-48h)

Observe Colony Color

Colored Colonies
(e.g., Blue/Magenta)

Colorless Colonies

Presumptive Positive for
Caprylate Esterase Activity

Presumptive Negative for
Caprylate Esterase Activity

Further Confirmatory Tests
(e.g., MALDI-TOF, Biochemical Tests)

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b137646?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b137646?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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